2-(diethylamino)ethyl 4-tert-butylbenzoate hydrochloride

• IUPAC Name: 2-(diethylamino)ethyl 4-tert-butylbenzoate;hydrochloride
• InChI: InChI=1S/C17H27NO2.ClH/c1-6-18(7-2)12-13-20-16(19)14-8-10-15(11-9-14)17(3,4)5;/h8-11H,6-7,12-13H2,1-5H3;1H
• InChI Key: IQURLTAHOIPNST-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C1=CC=C(C=C1)C(C)(C)C.Cl
• Molecular Formula: C17H28ClNO2
• Molecular Weight: 313.9 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multistep processes that are carefully designed to yield products with potential biological activity. For instance, the synthesis of hydrochlorides of certain aryloxyaminopropanols derivatives as potential β1-adrenergic receptor antagonists is described, highlighting the importance of controlling physico-chemical properties such as the acid-base dissociation constant, pKa, for new drug development (Tengler et al., 2013).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated through techniques such as X-ray crystallography. For example, the crystal structure of 2-diethylaminoethyl-p-nitrobenzoate hydrochloride has been determined, offering insights into the molecular configuration and how it compares to other local anesthetic structures (Beall & Sass, 1970).

Chemical Reactions and Properties

Research on the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol shows the versatility of tert-butyl derivatives in chemical reactions. These studies reveal how modifications to the tert-butyl group can influence the solubility, thermal stability, and other material properties of polyamides (Hsiao et al., 2000).

Physical Properties Analysis

Investigations into the physical properties of related compounds often focus on their crystalline structure and the interactions that stabilize these structures. For instance, the crystal structure analysis of similar compounds provides detailed information on intermolecular interactions and the overall three-dimensional architecture, which is crucial for understanding their physical behavior and potential applications (Sanjeevarayappa et al., 2015).

Chemical Properties Analysis

The chemical properties of compounds in this category are closely related to their structure and synthesis. For example, the reaction of acetylenecarboxylic acid with amines and the hydrolysis of the resulting products have been studied to understand the chemical behavior and potential utility of these compounds in various applications (Iwanami et al., 1964).